Cas no 1806927-79-6 (4-Chloro-3-cyano-6-(difluoromethyl)-2-methoxypyridine)

• Product Name: 4-Chloro-3-cyano-6-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806927-79-6
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4865035
• Update Time: 2025-06-09

4-Chloro-3-cyano-6-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-6-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H5ClF2N2O/c1-14-8-4(3-12)5(9)2-6(13-8)7(10)11/h2,7H,1H3
• InChI Key： OZYWQXPFEUETFQ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(N=C(C(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Chloro-3-cyano-6-(difluoromethyl)-2-methoxypyridine

Recent Advances in the Study of 4-Chloro-3-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS: 1806927-79-6)

The compound 4-Chloro-3-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS: 1806927-79-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activities, providing valuable insights into its utility as a versatile intermediate or active ingredient.

One of the key areas of investigation has been the compound's role as a precursor in the synthesis of novel pyridine derivatives. Researchers have optimized synthetic routes to improve yield and purity, leveraging modern catalytic methods and green chemistry principles. For instance, a 2023 study demonstrated an efficient one-pot synthesis of 4-Chloro-3-cyano-6-(difluoromethyl)-2-methoxypyridine using palladium-catalyzed cross-coupling reactions, which significantly reduced reaction times and byproduct formation.

In the context of agrochemical applications, this compound has been explored as a potential herbicide due to its structural similarity to known pyridine-based herbicides. Preliminary bioassays indicate that it exhibits selective herbicidal activity against broadleaf weeds, with minimal impact on crops. The difluoromethyl group at the 6-position is believed to enhance its metabolic stability and bioavailability, making it a candidate for further development in sustainable agriculture.

Medicinal chemistry research has also highlighted the compound's potential as a building block for drug discovery. Its pyridine core and functional groups (chloro, cyano, and methoxy) offer multiple sites for derivatization, enabling the creation of diverse pharmacophores. Recent studies have explored its incorporation into kinase inhibitors and antimicrobial agents, with some derivatives showing promising in vitro activity against resistant bacterial strains.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through advanced computational modeling, structure-activity relationship (SAR) studies, and in vivo testing. The compound's unique combination of chemical reactivity and biological activity positions it as a valuable tool for both academic and industrial research in the chemical biology and pharmaceutical sectors.

In conclusion, 4-Chloro-3-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS: 1806927-79-6) represents a versatile and promising compound with applications spanning agrochemicals and drug discovery. Continued research into its synthesis, derivatization, and biological evaluation is expected to yield further breakthroughs, solidifying its role in the advancement of chemical biology and pharmaceutical sciences.